molecular formula C11H12KNO3S B7767834 potassium;2,3,3-trimethylindole-5-sulfonate

potassium;2,3,3-trimethylindole-5-sulfonate

Cat. No.: B7767834
M. Wt: 277.38 g/mol
InChI Key: ZWIOSPCYIJAHKM-UHFFFAOYSA-M
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Description

The compound with the identifier “potassium;2,3,3-trimethylindole-5-sulfonate” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The preparation methods for potassium;2,3,3-trimethylindole-5-sulfonate involve synthetic routes and specific reaction conditions. One common method includes the formation of inclusion complexes with cyclodextrins. Cyclodextrins are valuable compounds that can be applied in different industrial fields such as food or pharmaceuticals. The inclusion complexes are formed by preparing host inclusion in the non-polar cavity of cyclodextrins .

Chemical Reactions Analysis

potassium;2,3,3-trimethylindole-5-sulfonate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include cyclodextrins for host inclusion and other specific reagents depending on the desired reaction. The major products formed from these reactions vary based on the specific conditions and reagents used .

Scientific Research Applications

potassium;2,3,3-trimethylindole-5-sulfonate has a wide range of scientific research applications. It is used in chemistry for the formation of inclusion complexes with cyclodextrins, which can improve the physical, chemical, and biological characteristics of compounds. In biology and medicine, it is used for its potential therapeutic effects and in the development of new drugs. In the industry, it is applied in the production of biotechnological substances with innovative properties .

Mechanism of Action

The mechanism of action of potassium;2,3,3-trimethylindole-5-sulfonate involves its interaction with specific molecular targets and pathways. It exerts its effects by forming inclusion complexes with cyclodextrins, which can enhance the solubility, stability, and bioavailability of various compounds. This interaction can lead to improved therapeutic effects and the development of new drugs .

Comparison with Similar Compounds

potassium;2,3,3-trimethylindole-5-sulfonate can be compared with other similar compounds based on its chemical structure and properties. Similar compounds include other cyclodextrin inclusion complexes, which also improve the physical, chemical, and biological characteristics of compounds. this compound is unique in its specific interactions and applications in various fields .

Properties

IUPAC Name

potassium;2,3,3-trimethylindole-5-sulfonate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13NO3S.K/c1-7-11(2,3)9-6-8(16(13,14)15)4-5-10(9)12-7;/h4-6H,1-3H3,(H,13,14,15);/q;+1/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZWIOSPCYIJAHKM-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=C(C1(C)C)C=C(C=C2)S(=O)(=O)[O-].[K+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=NC2=C(C1(C)C)C=C(C=C2)S(=O)(=O)[O-].[K+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12KNO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

277.38 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.